Cas no 5854-78-4 (O-tert-Butylthreoninetert-butyl ester)

O-tert-Butylthreoninetert-butyl ester structure
5854-78-4 structure
Product Name:O-tert-Butylthreoninetert-butyl ester
CAS No:5854-78-4
MF:C12H25NO3
MW:231.331804037094
MDL:MFCD00077109
CID:366542
PubChem ID:7018832
Update Time:2025-04-19

O-tert-Butylthreoninetert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • (2S,3R)-tert-Butyl 2-amino-3-(tert-butoxy)butanoate
    • O-tert-Butyl-L-threonine tert-Butyl Ester
    • H-Thr(tBu)-OtBu
    • L-Threonine,O-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester
    • O-tert-Butyl-L-threonine-t-butyl ester
    • O-tert-Butyl-L-threonine-tert-butyl ester
    • tert-butyl (2S,3R)-2-amino-3-[(2-methylpropan-2-yl)oxy]butanoate
    • -Butyl-L-threonine tert-Butyl Ester
    • O-tert
    • L-Threonine, O-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester
    • O-T-BUTYL-L-THREONINE T-BUTYL ESTER
    • KSC691M3N
    • C12H25NO3
    • PPDIUNOGUIAFLV-BDAKNGLRSA-N
    • O-tert-Butylthreoninetert-butyl ester
    • TD8072
    • tert-Butyl O-tert-butyl-L-threoninate
    • CS-W010364
    • O-tert-Butyl-L-threonine tert-Butyl Este
    • TERT-BUTYL (2S,3R)-2-AMINO-3-(TERT-BUTOXY)BUTANOATE
    • EN300-1165872
    • L-Thr(tBu)-OtBu
    • AKOS015838085
    • SCHEMBL918459
    • AKOS015998991
    • (2S,3R)-tert-butyl 2-amino-3-tert-butoxybutanoate
    • 5854-78-4
    • HY-W009648
    • MFCD00077109
    • DS-1904
    • B3340
    • 2-Methyl-2-propanyl O-(2-methyl-2-propanyl)-L-threoninate
    • DTXSID50427041
    • MDL： MFCD00077109
    • Inchi： 1S/C12H25NO3/c1-8(15-11(2,3)4)9(13)10(14)16-12(5,6)7/h8-9H,13H2,1-7H3/t8-,9+/m1/s1
    • InChI Key： PPDIUNOGUIAFLV-BDAKNGLRSA-N
    • SMILES： O(C(C)(C)C)[C@H](C)[C@@H](C(=O)OC(C)(C)C)N

Computed Properties

  • Exact Mass: 231.18300
  • Monoisotopic Mass: 231.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.9350(lit.)
  • Boiling Point: 70°C/0.8mmHg(lit.)
  • Flash Point: 79.3°C
  • Refractive Index: 1.4320-1.4360
  • PSA: 61.55000
  • LogP: 2.55930
  • Specific Rotation: +2.0 ~ +4.0°(c=1, EtOH)
  • Solubility: Not determined

O-tert-Butylthreoninetert-butyl ester Security Information

O-tert-Butylthreoninetert-butyl ester Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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O-tert-Butylthreoninetert-butyl ester Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5854-78-4)O-tert-Butylthreoninetert-butyl ester
Order Number:LE2712
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com

O-tert-Butylthreoninetert-butyl ester Related Literature

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5854-78-4 (O-tert-Butylthreoninetert-butyl ester) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5854-78-4)O-tert-Butylthreoninetert-butyl ester
LE2712
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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